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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: lwp-2

CAS No.: 686770-61-6

Cat. No.: S548507

Chemical Profile of IWP-2

The table below outlines the key chemical and physical properties of IWP-2 for laboratory use.

Property Details

CAS Number 686770-61-6 [1] [2] [3]

Molecular Formula C22H18N402S3 [2] [3] [4]
Molecular Weight 466.6 g/mol [2] [3] [4]

Purity >97% to 299% (HPLC) [1] [3] [5]
Physical Form Off-white to white powder [1] [3] [5]

Mechanism of Action

IWP-2 works by selectively inhibiting the processing and secretion of Wnt proteins, which are crucial for

cell signaling.
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As shown in the diagram, IWP-2 directly targets and inactivates Porcn, a membrane-bound O-
acyltransferase (MBOAT) [1] [2] [6]. Porcn is responsible for adding a essential palmitoyl group to Wnt
proteins (a process called palmitoylation) [1] [7]. By inhibiting Porcn, IWP-2 prevents this crucial lipid
modification, which subsequently blocks the secretion of mature Wnt proteins from the cell [1] [6] [8].

Consequently, Wnt signaling is effectively suppressed.

Biological Activity and Applications
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IWP-2 is a powerful tool for manipulating Wnt signaling in research, with an ICso (half-maximal inhibitory

concentration) of 27 nM for inhibiting Wnt processing and secretion [2] [6] [4]. Its key applications include:

e Direct PORCN Inhibition: It inactivates the Porcn enzyme, preventing Wnt palmitoylation and
subsequent secretion without generally affecting the downstream Wnt/(3-catenin signaling pathway
itself [1] [2] [8].

e Stem Cell Differentiation: IWP-2 is widely used to promote cardiomyocyte differentiation from
human pluripotent stem cells (hPSCs) [2] [4]. It is commonly applied after an initial activation of the
Wnt pathway using another molecule, CHIR99021, in a sequential protocol to generate heart cells
and even complex 3D heart-forming organoids [2] [4].

e Cancer Research: By inhibiting Wnt secretion, IWP-2 can suppress proliferation, migration, and
invasion in various cancer cell lines, such as gastric cancer MKN28 cells [7]. It also exhibits
antiproliferative activity against other cell lines including pancreatic (MIA PaCa-2, PANC-1), colorectal
(SW-620, HT-29), and kidney (HEK293) cells, with ECso values in the low micromolar range (1.9 -
8.96 uM) [6] [8].

¢ Additional Target: IWP-2 also acts as an ATP-competitive inhibitor of the kinase CK1d (casein
kinase 1 delta), with an ICso of 40 nM for a specific mutant form of the enzyme [6] [8].

Solubility and Storage Guidelines

Proper handling is crucial for maintaining the stability and efficacy of IWP-2.

Solubility

¢ Primary Solvent: IWP-2 is soluble in DMSO [1] [3] [5]. Typical stock concentrations are prepared at
2-5 mg/mL, which equals approximately 4-10 mM [3] [4] [5].

e Other Solvents: It is also soluble in DMF at ~12.5 mg/mL [6] but is generally considered insoluble in
water or ethanol [7].

e Practical Tip: If precipitate is observed when preparing stock solutions, gently warm the solution to
37°C for 2-5 minutes [3].

Storage

e Powder Form: Store the lyophilized powder at 2-8°C (refrigerated) or -20°C, protected from light and
desiccated [1] [2] [3].
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¢ Stock Solutions: For long-term storage, aliquot stock solutions in DMSO and store at -20°C or lower
(-80°C). Stock solutions are typically stable for up to 3-6 months when protected from light and
moisture [1] [3] [6].

Experimental Protocols

Here are detailed methodologies for two common applications of IWP-2.

Protocol for Cardiomyocyte Differentiation from hPSCs

This protocol promotes the generation of cardiomyocytes by temporally modulating the Wnt/3-catenin

pathway [2] [4].
Key Steps:

¢ Activation of Wnt Signaling: Begin by adding CHIR 99021 (a GSK-3[ inhibitor) to the hPSC culture
medium to activate the Wnt pathway and initiate the differentiation process.

¢ Inhibition of Wnt Secretion: After a specific duration (e.g., 24-48 hours), remove the medium
containing CHIR 99021.

e Add IWP-2: Replace with a fresh medium supplemented with IWP-2 (typically at a concentration of 2-
5 uM). This inhibits the secretion of new Wnt proteins, which is crucial for driving cardiac
differentiation.

¢ Incubation: Continue the culture with IWP-2 for about 2 days.

e Continued Culture: After removing IWP-2, continue to culture the cells in a basal medium, which will
allow for the maturation of cardiomyocytes. Spontaneously beating cells are usually observed after 7-
10 days.

Protocol for In Vitro Proliferation Assay in Cancer Cells

This protocol is used to assess the anti-proliferative effects of IWP-2, for example, in gastric cancer MKN28

cells [7].
Key Steps:

¢ Cell Seeding: Plate the cancer cells (e.g., MKN28) in culture plates at an appropriate density.
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e Compound Treatment: Prepare a dilution series of IWP-2 in culture medium (e.g., 10-50 uM). The
final concentration of DMSO from the stock solution should not exceed the tolerance level of the cells
(typically <0.5%).

¢ Incubation: Incubate the cells with IWP-2 for a defined period (e.g., 48 to 96 hours).

¢ Viability Assessment: Perform a cell viability assay such as the MTT assay to quantify the number
of metabolically active cells remaining after treatment.

e Downstream Analysis: The experiment can be followed by Western blotting or RT-qPCR to analyze
the downregulation of Wnt/[3-catenin target genes.

Precautions and Important Notes

¢ Research Use Only: IWP-2 is intended for research purposes only and not for diagnostic or
therapeutic use in humans [2] [6] [7].

¢ Toxicity: The compound is classified as harmful [1]. Always refer to the Safety Data Sheet (SDS)
before use and handle it with appropriate personal protective equipment (PPE) in a controlled
environment.

e DMSO Sensitivity: When adding stock solutions to cell culture, be aware that high concentrations of
DMSO can be toxic to cells. Pre-warming the culture medium before adding the compound can help
prevent precipitation [3].

e Batch-Specific Data: Always consult the Certificate of Analysis (CoA) for your specific product batch
to confirm the exact purity, molecular weight, and other specifications [2] [4].

Summary of Quantitative Data

The table below consolidates key quantitative information for IWP-2.

Parameter Value /| Condition Context / Notes
ICso0 (Wnt Secretion) 27 nM Cell-free assay [2] [6] [8]
ICs0 (CK10) 40 nM Gatekeeper mutant M82FCK10 [6] [8]

| Solubility in DMSO | 2 - 5 mg/mL ~4 - 10 mM | May require gentle warming to 37°C [1] [3] [4] | |
Working Concentration (Cardiomyocyte Differentiation) | 2 - 5 pM | In cell culture medium [2] [4] | |

Working Concentration (Anti-proliferation in Cancer Cells) | 1.9 - 50 pM | Varies by cell line; 48-96
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hour treatment [6] [8] [7] | | Storage (Powder) | 2-8°C or -20°C | Desiccated, protected from light [1] [2] [3]
| | Storage (Stock Solution) | -20°C | Stable for up to 3-6 months; avoid repeated freeze-thaw cycles [1] [3]
[6] |

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Available at: [https://www.smolecule.com/products/b548507#iwp-2-solubility-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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